Cas no 2649012-09-7 (2-(difluoromethoxy)-4-isocyanato-1-methylbenzene)

• Product Name: 2-(difluoromethoxy)-4-isocyanato-1-methylbenzene
• CAS No: 2649012-09-7
• MF: C₉H₇F₂NO₂
• MW: 199.154189348221
• CID: 6318616
• PubChem ID: 165673009
• Update Time: 2025-10-29

2-(difluoromethoxy)-4-isocyanato-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-4-isocyanato-1-methylbenzene
• 2649012-09-7
• EN300-1968966

• Inchi： 1S/C9H7F2NO2/c1-6-2-3-7(12-5-13)4-8(6)14-9(10)11/h2-4,9H,1H3
• InChI Key： AIMRAKFBIBVUNB-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C)N=C=O)F

Computed Properties

• Exact Mass: 199.04448479g/mol
• Monoisotopic Mass: 199.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(difluoromethoxy)-4-isocyanato-1-methylbenzene

2-(Difluoromethoxy)-4-isocyanato-1-methylbenzene: A Comprehensive Overview

2-(Difluoromethoxy)-4-isocyanato-1-methylbenzene is a highly specialized organic compound with the CAS number 2649012-09-7. This compound has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research due to its unique structural properties and potential applications. The molecule consists of a benzene ring substituted with three distinct functional groups: a difluoromethoxy group at position 2, an isocyanato group at position 4, and a methyl group at position 1. These substituents contribute to its versatile reactivity and make it a valuable building block in organic synthesis.

The difluoromethoxy group introduces electronic effects that enhance the compound's stability and reactivity. Recent studies have shown that this group plays a critical role in modulating the electronic properties of the benzene ring, making it suitable for applications in advanced materials such as high-performance polymers and electronic devices. The isocyanato group, on the other hand, is known for its ability to undergo nucleophilic addition reactions, which makes it ideal for synthesizing urethanes, carbamates, and other nitrogen-containing compounds. The presence of the methyl group further stabilizes the molecule and enhances its solubility in organic solvents.

One of the most promising areas of research involving 2-(difluoromethoxy)-4-isocyanato-1-methylbenzene is its application in drug discovery. The compound's ability to act as a precursor for bioactive molecules has been extensively explored in recent years. For instance, researchers have utilized this compound to synthesize potential anticancer agents by incorporating it into complex molecular frameworks. The isocyanato group has been particularly useful in forming peptide bonds, which are essential for designing biologically active compounds.

In addition to its role in pharmaceuticals, 2-(difluoromethoxy)-4-isocyanato-1-methylbenzene has found applications in polymer chemistry. The compound serves as a versatile monomer for synthesizing polyurethanes with enhanced mechanical and thermal properties. Recent advancements in polymerization techniques have allowed for better control over the incorporation of this compound into polymer networks, leading to materials with improved durability and resistance to environmental factors.

The synthesis of 2-(difluoromethoxy)-4-isocyanato-1-methylbenzene involves a multi-step process that typically begins with the preparation of the benzene ring precursor. Key steps include Friedel-Crafts alkylation for introducing the methyl group, followed by nucleophilic substitution reactions to attach the difluoromethoxy and isocyanato groups. Researchers have recently developed more efficient synthetic routes that minimize side reactions and improve yield, making this compound more accessible for large-scale production.

From an environmental standpoint, understanding the degradation pathways of 2-(difluoromethoxy)-4-isocyanato-1-methylbenzene is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis to form less harmful byproducts. This information is vital for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 2-(difluoromethoxy)-4-isocyanato-1-methylbenzene (CAS No.: 2649012-09-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical innovations is expected to grow significantly.